Cas no 1443344-61-3 (2-Ethoxy-4-fluorobenzoyl chloride)

2-Ethoxy-4-fluorobenzoyl chloride is a fluorinated benzoyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—an ethoxy group at the 2-position and a fluorine substituent at the 4-position—impart reactivity tailored for selective acylation reactions. The compound is particularly valuable in pharmaceutical and agrochemical applications, where its electron-withdrawing fluorine enhances electrophilic character, facilitating efficient coupling with nucleophiles. The ethoxy group further moderates reactivity, improving selectivity in complex syntheses. It is typically handled under anhydrous conditions due to its sensitivity to moisture. This reagent is favored for its balance of stability and reactivity in constructing fluorinated aromatic frameworks.

2-Ethoxy-4-fluorobenzoyl chloride structure

1443344-61-3 structure

Product Name:2-Ethoxy-4-fluorobenzoyl chloride

CAS No:1443344-61-3

MF:C₉H₈ClFO₂

MW:202.610025405884

MDL:MFCD22370255

CID:5160630

Update Time:2026-03-04

2-Ethoxy-4-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Ethoxy-4-fluorobenzoyl chloride
- MDL： MFCD22370255
- Inchi： 1S/C9H8ClFO2/c1-2-13-8-5-6(11)3-4-7(8)9(10)12/h3-5H,2H2,1H3
- InChI Key： NSXVRKZWVIFCGL-UHFFFAOYSA-N
- SMILES： C(Cl)(=O)C1=CC=C(F)C=C1OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3

2-Ethoxy-4-fluorobenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB428636-1 g	2-Ethoxy-4-fluorobenzoyl chloride	1443344-61-3	1g	€610.80	2023-04-23
abcr	AB428636-5 g	2-Ethoxy-4-fluorobenzoyl chloride	1443344-61-3	5g	€1,373.40	2023-04-23
abcr	AB428636-1g	2-Ethoxy-4-fluorobenzoyl chloride; .	1443344-61-3	1g	€1555.10	2025-04-21
abcr	AB428636-5g	2-Ethoxy-4-fluorobenzoyl chloride	1443344-61-3	5g	€1373.40	2023-09-04

2-Ethoxy-4-fluorobenzoyl chloride Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on 2-Ethoxy-4-fluorobenzoyl chloride

2-Ethoxy-4-fluorobenzoyl Chloride (CAS No. 1443344-61-3): A Comprehensive Overview

2-Ethoxy-4-fluorobenzoyl chloride (CAS No. 1443344-61-3) is a specialized organic compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. This compound, characterized by its unique molecular structure featuring an ethoxy group and a fluorine substituent, plays a pivotal role in synthetic chemistry. Its high reactivity as an acyl chloride makes it a valuable building block for the synthesis of more complex molecules.

The chemical properties of 2-ethoxy-4-fluorobenzoyl chloride include a molecular formula of C9H8ClFO2 and a molecular weight of approximately 202.61 g/mol. The presence of the fluorine atom enhances its electron-withdrawing capabilities, which is crucial for various nucleophilic substitution reactions. Researchers and chemists often utilize this compound in the development of pharmaceutical intermediates, agrochemicals, and advanced materials.

One of the most frequently asked questions about 2-ethoxy-4-fluorobenzoyl chloride is its synthesis method. Typically, it is prepared through the chlorination of 2-ethoxy-4-fluorobenzoic acid using thionyl chloride or oxalyl chloride. This process ensures high purity and yield, making it a preferred choice for industrial applications. The compound’s stability under controlled conditions further adds to its utility in laboratory and production settings.

In recent years, the demand for fluorinated organic compounds like 2-ethoxy-4-fluorobenzoyl chloride has surged, driven by their applications in drug discovery and material science. Fluorinated compounds are known for their ability to improve the bioavailability and metabolic stability of pharmaceuticals, making them a hotspot in medicinal chemistry. This trend aligns with the growing interest in precision medicine and targeted therapies, where fluorinated intermediates play a critical role.

The market dynamics for 2-ethoxy-4-fluorobenzoyl chloride reflect its importance in the chemical industry. With the rise of custom synthesis and contract manufacturing, suppliers are increasingly focusing on providing high-purity batches to meet the needs of research institutions and pharmaceutical companies. Additionally, the compound’s compatibility with green chemistry principles has made it a subject of interest for sustainable chemical processes.

Another key aspect of 2-ethoxy-4-fluorobenzoyl chloride is its safety profile. While it is a reactive compound, proper handling and storage can mitigate risks. Users often search for material safety data sheets (MSDS) and handling guidelines to ensure safe usage in laboratories. This emphasis on safety underscores the importance of regulatory compliance in the chemical industry.

Looking ahead, the future of 2-ethoxy-4-fluorobenzoyl chloride appears promising, with ongoing research exploring its potential in new chemical entities (NCEs) and advanced materials. As the chemical industry continues to evolve, this compound is likely to remain a cornerstone in the synthesis of high-value products. Its versatility and unique chemical properties ensure its relevance in both academic and industrial settings.

In summary, 2-ethoxy-4-fluorobenzoyl chloride (CAS No. 1443344-61-3) is a compound of significant scientific and industrial importance. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of continuous interest. By staying updated on the latest research and market trends, stakeholders can leverage its potential to drive innovation in their respective fields.